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Introduction

2-(4-Hydroxyphenyl)-2-methylpropanoic acid, a molecule of significant interest in various
scientific domains, serves as a crucial intermediate in the synthesis of pharmaceuticals and
finds applications in cosmetic formulations.[1] This technical guide provides a comprehensive
overview of its chemical synthesis, physicochemical properties, analytical methodologies, and
known biological activities. The content herein is curated for researchers, scientists, and
professionals in drug development, offering both foundational knowledge and practical insights.

Chemical Identity and Properties

2-(4-Hydroxyphenyl)-2-methylpropanoic acid is an organic compound with the chemical
formula C10H120s.[1] It is also known by other names such as 4-Hydroxy-a,a-
dimethylphenylacetic acid. Key identifiers and properties are summarized below:
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Property Value Source
CAS Number 29913-51-7 [1]
Molecular Weight 180.20 g/mol [1]
Molecular Formula C10H1203 [1]
Boiling Point 345.5°C at 760 mmHg [1]

A related compound, 2-(4-(2-Hydroxyethyl)phenyl)-2-methylpropanoic acid, has a molecular
weight of 208.25 g/mol and a molecular formula of C12H1603.[2]

Synthesis and Manufacturing

The synthesis of 2-(4-Hydroxyphenyl)-2-methylpropanoic acid and its derivatives can be
achieved through various synthetic routes. One notable pathway involves a multi-step process
starting from phenol, which includes acylation, Fries rearrangement, ethylation, and
subsequent halogenation and rearrangement steps.[3]

lllustrative Synthetic Workflow

The following diagram outlines a general synthetic approach for a related compound, 2-(4-
Ethoxyphenyl)-2-methylpropan-1-ol, which shares a common structural motif. This process
highlights the reduction of an ester to a primary alcohol, a key transformation in the synthesis
of such molecules.[3]

Synthesis of 2-(4-Ethoxyphenyl)-2-methylpropan-1-ol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(4-Ethoxyphenyl)-2-methylpropan-1-ol.[3]
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Detailed Protocol: Reduction of Ethyl 2-(4-
ethoxyphenyl)-2-methylpropanoate[3]

This protocol describes the reduction of the ester functional group to a primary alcohol using
potassium borohydride and lithium chloride.[3]

Materials:

2-(4-ethoxyphenyl)-2-methylpropionic acid ethyl ester

Anhydrous ethanol

Potassium borohydride (KBHa)

Lithium chloride (LiCl)

3 M Hydrochloric acid (HCI)

Dichloromethane (DCM)

Anhydrous sodium sulfate (Na2S0a)

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, dissolve 2-(4-ethoxyphenyl)-2-methylpropionic acid ethyl ester (1 equivalent) in
anhydrous ethanol.[3]

+ Reagent Addition: Add potassium borohydride and lithium chloride to the solution.

» Reaction: Heat the mixture to 60°C and maintain this temperature for 3-8 hours. Monitor the
reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC)
until the starting material is consumed.[3]

o Work-up: After cooling, carefully add 3 M HCI to quench the reaction. Extract the aqueous
layer with dichloromethane.
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e Drying and Concentration: Combine the organic layers and dry over anhydrous sodium
sulfate. Filter and concentrate the organic phase under reduced pressure to obtain the crude
product.[3]

 Purification (Optional): If necessary, the crude product can be purified by column
chromatography on silica gel.[3]

Analytical Characterization

Accurate identification and quantification of 2-(4-Hydroxyphenyl)-2-methylpropanoic acid
and related compounds are crucial for quality control and research purposes. High-
Performance Liquid Chromatography (HPLC) is a widely used and robust technique for this
purpose.

High-Performance Liquid Chromatography (HPLC)
Method

A gradient HPLC method has been developed for the determination of impurities and synthetic
precursors in related compounds.[4]

Chromatographic Conditions for a Related Compound:[4]
e Column: Spherisorb C6

» Mobile Phase: A gradient of 0.02M sodium phosphate buffer and 0.004M sodium perchlorate
in acetonitrile:water (pH ~2.5). The acetonitrile composition is linearly increased from 40% to
65% over 45 minutes and then held at 65% for 20 minutes.

e Detection: UV at 210 nm.

For the analysis of the closely related 2-(4-hydroxyphenyl)propionic acid, an isocratic reversed-
phase HPLC (RP-HPLC) method is available.[5]

Optimized HPLC Conditions for 2-(4-hydroxyphenyl)propionic acid:[5]
o HPLC System: Agilent 1260 Infinity Il or equivalent

e Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size)
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» Mobile Phase: Acetonitrile and 0.1% Phosphoric Acid in Water (30:70, v/v)
e Flow Rate: 1.0 mL/min

e Injection Volume: 10 pL

e Column Temperature: 30 °C

» Detection: UV-Vis Detector at 220 nm

e Run Time: 10 minutes

Spectroscopic Data

Spectroscopic techniques are indispensable for the structural elucidation of 2-(4-
Hydroxyphenyl)-2-methylpropanoic acid and its analogues.

1H NMR Spectroscopy: The proton NMR spectrum provides characteristic signals for the
different protons in the molecule. For the related compound 2-(4-hydroxyphenoxy)propanoic
acid, signals for aromatic, methine, and methyl protons are observed.[6]

13C NMR Spectroscopy: The carbon-13 NMR spectrum gives information about the different
carbon environments within the molecule.

Infrared (IR) Spectroscopy: The IR spectrum of 2-(4-hydroxyphenoxy)propanoic acid shows
characteristic absorption bands for the hydroxyl, carbonyl, and ether functional groups.[6] The
spectrum is typically obtained using the potassium bromide (KBr) pellet method.[6]

Biological Activity and Applications

While the primary focus of this guide is on 2-(4-Hydroxyphenyl)-2-methylpropanoic acid, it is
important to note the biological activities of structurally similar compounds, which can provide
insights into its potential applications.

Pharmaceutical and Cosmetic Uses

2-(4-Hydroxyphenyl)-2-methylpropanoic acid is primarily used in the synthesis of
pharmaceuticals, particularly nonsteroidal anti-inflammatory drugs (NSAIDs).[1] It also serves
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as an intermediate in the development of certain cosmetic products, where it functions in skin
conditioning and stabilization.[1]

Antimicrobial and Anticancer Research

Derivatives of 3-((4-Hydroxyphenyl)amino)propanoic acid have been synthesized and
evaluated for their antimicrobial and anticancer properties.[7][8][9] These studies have shown
that certain derivatives exhibit structure-dependent activity against multidrug-resistant bacterial
and fungal pathogens, as well as some cancer cell lines.[7][8][9] For instance, some hydrazone
derivatives containing heterocyclic substituents displayed potent and broad-spectrum
antimicrobial activity.[8]

Metabolic Significance

The related compound, 3-(4-hydroxyphenyl)propionic acid, is a major microbial metabolite of
procyanidin A2 and has been shown to suppress macrophage foam cell formation, suggesting
a role in cardiovascular health.[10] Another related molecule, 3-(4-Hydroxy-3-
methoxyphenyl)-2-methylpropionic acid, is a metabolite of the drug Carbidopa, which is used in
the treatment of Parkinson's disease.[11]

Safety and Handling

According to safety data sheets for the related compound 2-(4-Hydroxyphenyl)propanoic acid,
it is classified as causing skin and serious eye irritation, and may cause respiratory irritation.
[12] Appropriate personal protective equipment, such as gloves, eye protection, and respiratory
protection, should be used when handling this chemical.[12] It should be handled in a well-
ventilated area, and good industrial hygiene and safety procedures should be followed.[12]

Conclusion

2-(4-Hydroxyphenyl)-2-methylpropanoic acid is a valuable chemical intermediate with
established applications and potential for further development in the pharmaceutical and
cosmetic industries. This guide has provided a detailed overview of its synthesis, analytical
characterization, and the biological activities of related structures. The methodologies and data
presented herein serve as a foundational resource for researchers and professionals working
with this class of compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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